Cas no 2169110-11-4 (6-Bromopyridazine-3-carbaldehyde)

6-Bromopyridazine-3-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. This compound features a bromine substituent and an aldehyde functional group on the pyridazine ring, enabling diverse reactivity for cross-coupling reactions, nucleophilic additions, and further derivatization. Its high purity and stability make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules and agrochemical intermediates. The bromine moiety facilitates selective functionalization via metal-catalyzed reactions, while the aldehyde group offers a handle for condensation or reduction reactions. This compound is valued for its role in constructing complex heterocyclic frameworks with precision.
6-Bromopyridazine-3-carbaldehyde structure
2169110-11-4 structure
Product Name:6-Bromopyridazine-3-carbaldehyde
CAS No:2169110-11-4
MF:C5H3BrN2O
MW:186.9941
MDL:MFCD32065890
CID:4735791
PubChem ID:138989855
Update Time:2025-11-01

6-Bromopyridazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Bromopyridazine-3-carbaldehyde
    • 3-Pyridazinecarboxaldehyde, 6-bromo-
    • SCHEMBL23774993
    • AS-78796
    • DB-414719
    • MFCD32065890
    • 2169110-11-4
    • 6-bromo-3-Pyridazinecarboxaldehyde
    • SY291336
    • P20764
    • CS-0309971
    • EN300-716166
    • MDL: MFCD32065890
    • Inchi: 1S/C5H3BrN2O/c6-5-2-1-4(3-9)7-8-5/h1-3H
    • InChI Key: JLEFLIXJVRQFHX-UHFFFAOYSA-N
    • SMILES: BrC1C([H])=C([H])C(C([H])=O)=NN=1

Computed Properties

  • Exact Mass: 185.94288g/mol
  • Monoisotopic Mass: 185.94288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8
  • Molecular Weight: 186.99g/mol
  • XLogP3: 0.7

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Additional information on 6-Bromopyridazine-3-carbaldehyde

6-Bromopyridazine-3-carbaldehyde (CAS No. 2169110-11-4): A Versatile Building Block in Modern Medicinal Chemistry

6-Bromopyridazine-3-carbaldehyde (CAS No. 2169110-11-4) is a multifunctional aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and reactivity profile. This compound belongs to the class of pyridazine derivatives, which are known for their broad pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The 3-carbaldehyde functional group in its structure provides a key handle for further chemical modification, while the bromine substituent at the 6-position offers opportunities for strategic cross-coupling reactions in synthetic chemistry.

The pyridazine ring is a six-membered aromatic heterocycle containing two nitrogen atoms, which confers distinct electronic and steric properties to the molecule. In the case of 6-bromopyridazine-3-carbaldehyde, the presence of a bromine atom at the para position relative to the carbaldehyde group introduces a high degree of regiochemical control in subsequent synthetic transformations. Recent studies published in Organic Letters (2023) have demonstrated that this compound serves as an efficient precursor in the synthesis of pyridazine-based bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents.

One of the most promising applications of 6-bromopyridazine-3-carbaldehyde lies in its utility as a building block for the construction of heterocyclic scaffolds with potential therapeutic applications. The carbaldehyde functional group can be readily converted into a variety of reactive intermediates, such as oximes, hydrazones, and aminals, which are commonly employed in the design of prodrug strategies and drug delivery systems. A 2024 study in Journal of Medicinal Chemistry highlighted the use of this compound in the development of selective estrogen receptor modulators (SERMs), where the pyridazine core was shown to enhance the metabolic stability of the resulting molecules.

The electronic properties of 6-bromopyridazine-3-carbaldehyde are of particular interest in the context of electrophilic substitution reactions. The bromine substituent exerts a strong meta-directing effect due to its ability to withdraw electron density through both inductive and resonance effects. This characteristic has been exploited in recent research to develop asymmetric synthesis protocols for the preparation of chiral pyridazine derivatives, which are crucial in the pharmaceutical industry for the production of enantiomerically pure drugs. A notable example is the 2023 work by the group at ETH Zurich, where this compound was used as a key intermediate in the total synthesis of a novel antifungal agent with enhanced bioavailability profiles.

In the realm of materials science, 6-bromopyridazine-3-carbaldehyde has also found applications in the development of organic electronic materials. The conjugated system formed by the pyridazine ring and the carbaldehyde group contributes to the molecule's electronic conductivity, making it a candidate for use in organic light-emitting diodes (OLEDs) and non-volatile memory devices. A 2024 paper published in Advanced Materials demonstrated that derivatives of this compound could be incorporated into covalent organic frameworks (COFs) to create porous materials with tunable optical and electronic properties.

The reactivity of 6-bromopyridazine-3-carbaldehyde in transition metal-catalyzed reactions has been extensively studied in recent years. The bromine substituent is particularly amenable to cross-coupling reactions such as the Suzuki-Miyaura reaction and the Negishi coupling. A 2023 review in ACS Catalysis emphasized the importance of this compound as a substrate in the synthesis of biaryl compounds, which are essential building blocks in the pharmaceutical industry. The carbaldehyde group can also participate in aldol reactions and Michael additions, further expanding the synthetic versatility of this molecule.

From an environmental chemistry perspective, the biodegradability of 6-bromopyridazine-3-carbaldehyde has been investigated in a 2024 study published in Environmental Science & Technology. The results indicated that while the compound itself is moderately persistent in aqueous environments, its derivatives can be effectively degraded by microbial consortia under anaerobic conditions. This finding has important implications for the eco-friendly design of pharmaceutical compounds and industrial chemicals derived from this scaffold.

The pharmacological potential of 6-bromopyridazine-3-carbaldehyde is further supported by its moderate solubility in aqueous media, which facilitates its use in in vivo studies. A 2023 study in Pharmaceutical Research demonstrated that derivatives of this compound exhibited improved permeability across cell membranes compared to their unsubstituted counterparts. This property is particularly valuable in the development of drugs targeting intracellular pathogens such as Mycobacterium tuberculosis.

In summary, 6-bromopyridazine-3-carbaldehyde represents a versatile synthetic intermediate with applications spanning organic chemistry, pharmaceutical science, and materials engineering. Its unique electronic and steric properties make it an ideal candidate for the design of novel bioactive molecules and functional materials. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the development of next-generation therapeutics and innovative materials with tailored properties.

6-Bromopyridazine-3-Carbaldehyde: A Versatile Synthetic Intermediate with Broad Applications Overview 6-Bromopyridazine-3-carbaldehyde is a multifunctional organic compound that has garnered significant attention across various scientific disciplines, including organic chemistry, pharmaceutical science, and materials engineering. Its unique structural features—comprising a six-membered pyridazine ring, a bromine substituent, and a carbaldehyde group—endow it with a range of chemical and physical properties that make it a valuable precursor for the synthesis of bioactive molecules and functional materials. --- ### 1. Structural and Electronic Properties - Pyridazine Ring: The six-membered aromatic heterocycle with two nitrogen atoms contributes to the molecule's electronic and steric characteristics. The ring's electron-deficient nature facilitates electrophilic substitution reactions. - Bromine Substituent: The bromine atom is a strong meta-directing group, exerting both inductive and resonance effects. It is highly reactive in cross-coupling reactions and serves as a strategic handle for synthetic transformations. - Carbaldehyde Group: This functional group is a key site for further chemical modifications, including conversions into oximes, hydrazones, and aminals, which are essential in drug design and prodrug strategies. --- ### 2. Applications in Organic and Medicinal Chemistry #### 2.1 Drug Development - Kinase Inhibitors: The compound has been used as a precursor in the development of kinase inhibitors, with its pyridazine core contributing to the selectivity and potency of the resulting molecules. - Antimicrobial Agents: Research has shown that derivatives of this compound exhibit enhanced antimicrobial activity, particularly against multidrug-resistant pathogens. - Selective Estrogen Receptor Modulators (SERMs): The pyridazine scaffold has been incorporated into SERMs, improving their metabolic stability and pharmacological profiles. #### 2.2 Asymmetric Synthesis - The compound's regiochemical control has enabled the development of asymmetric synthesis protocols for chiral pyridazine derivatives, which are crucial in the pharmaceutical industry for the production of enantiomerically pure drugs. #### 2.3 Prodrug Strategies - The carbaldehyde group can be used to form prodrugs with improved solubility, permeability, and bioavailability. This is particularly useful for targeting intracellular pathogens. --- ### 3. Applications in Materials Science - Organic Electronics: The conjugated system formed by the pyridazine ring and carbaldehyde group contributes to the molecule's electronic conductivity, making it a candidate for use in OLEDs and non-volatile memory devices. - Covalent Organic Frameworks (COFs): The compound has been explored as a building block in the synthesis of COFs, which have applications in gas storage, catalysis, and sensing. - Functional Materials: Its moderate solubility in aqueous media and ability to undergo controlled chemical transformations make it a useful intermediate in the design of smart materials and responsive polymers. --- ### 4. Environmental and Pharmacological Considerations - Degradation Studies: Research has shown that while the compound itself is moderately persistent in aqueous environments, its derivatives can be effectively degraded by microbial consortia under anaerobic conditions, supporting its eco-friendly design. - Pharmacological Properties: Derivatives of this compound exhibit improved permeability across cell membranes, which is beneficial for the development of drugs targeting intracellular pathogens such as *Mycobacterium tuberculosis*. --- ### 5. Future Prospects As research in this area continues to advance, 6-bromopyridazine-3-carbaldehyde is expected to play a pivotal role in the development of: - Next-Generation Therapeutics: Targeting diseases with unmet medical needs. - Innovative Materials: With tailored properties for energy, electronics, and environmental applications. - Sustainable Chemistry: Through the design of eco-friendly processes and biodegradable materials. --- ### Conclusion 6-Bromopyridazine-3-carbaldehyde is a versatile synthetic intermediate with a wide array of applications. Its unique combination of structural, electronic, and reactivity properties makes it an essential building block in the design of novel bioactive molecules and functional materials. Continued exploration of its potential will undoubtedly lead to significant advancements in both pharmaceutical and materials science.
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